Cas no 57794-11-3 (1H-Carbazole, 2,3,4,4a-tetrahydro-4a-methyl-, (R)-)

1H-Carbazole, 2,3,4,4a-tetrahydro-4a-methyl-, (R)- structure
57794-11-3 structure
Product Name:1H-Carbazole, 2,3,4,4a-tetrahydro-4a-methyl-, (R)-
CAS No:57794-11-3
MF:C13H15N
MW:185.264903306961
CID:344159
PubChem ID:71443965
Update Time:2025-04-19

1H-Carbazole, 2,3,4,4a-tetrahydro-4a-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Carbazole, 2,3,4,4a-tetrahydro-4a-methyl-, (R)-
    • (4aR)-4a-methyl-1,2,3,4-tetrahydrocarbazole
    • DTXSID80852766
    • (4AR)-4A-METHYL-2,3,4,4A-TETRAHYDRO-1H-CARBAZOLE
    • SCHEMBL24247347
    • 57794-11-3
    • Inchi: 1S/C13H15N/c1-13-9-5-4-8-12(13)14-11-7-3-2-6-10(11)13/h2-3,6-7H,4-5,8-9H2,1H3/t13-/m1/s1
    • InChI Key: QUAWBDFZLBLKCC-CYBMUJFWSA-N
    • SMILES: N1C2C=CC=CC=2[C@]2(C)C=1CCCC2

Computed Properties

  • Exact Mass: 185.12055
  • Monoisotopic Mass: 185.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36
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